Cas no 272123-01-0 (D-Phenylalanine,N-(1-oxotetradecyl)-)

D-Phenylalanine,N-(1-oxotetradecyl)- structure
272123-01-0 structure
Product name:D-Phenylalanine,N-(1-oxotetradecyl)-
CAS No:272123-01-0
MF:C23H37NO3
MW:375.544787168503
CID:287522
PubChem ID:512640

D-Phenylalanine,N-(1-oxotetradecyl)- Chemical and Physical Properties

Names and Identifiers

    • D-Phenylalanine,N-(1-oxotetradecyl)-
    • (2R)-3-phenyl-2-(tetradecanoylamino)propanoic acid
    • 272123-01-0
    • D-Phenylalanine, N-(1-oxotetradecyl)-
    • N-Butadecanoyl-D-phenylalanine
    • DTXSID80181684
    • Inchi: InChI=1S/C23H37NO3/c1-2-3-4-5-6-7-8-9-10-11-15-18-22(25)24-21(23(26)27)19-20-16-13-12-14-17-20/h12-14,16-17,21H,2-11,15,18-19H2,1H3,(H,24,25)(H,26,27)
    • InChI Key: GFNNQTYRJPFJGX-UHFFFAOYSA-N
    • SMILES: O=C(NC(C(O)=O)CC1C=CC=CC=1)CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 375.27751
  • Monoisotopic Mass: 375.27734404g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4

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